Cas no 58670-43-2 (2-Hexanone, 4-methyl-3-methylene-)

• Product Name: 2-Hexanone, 4-methyl-3-methylene-
• CAS No: 58670-43-2
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 341285
• PubChem ID: 71443405
• Update Time: 2025-04-19

2-Hexanone, 4-methyl-3-methylene- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 4-methyl-3-methylene-
• 4-methyl-3-methylidenehexan-2-one
• DTXSID70852230
• 58670-43-2
• SCHEMBL15129927

• Inchi： 1S/C8H14O/c1-5-6(2)7(3)8(4)9/h6H,3,5H2,1-2,4H3
• InChI Key： NWHFQIBJNRDQIZ-UHFFFAOYSA-N
• SMILES： O=C(C)C(=C)C(C)CC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07